Cas no 1784945-33-0 (2-methoxy-3-4-(propan-2-yl)phenylpropanoic acid)

• Product Name: 2-methoxy-3-4-(propan-2-yl)phenylpropanoic acid
• CAS No: 1784945-33-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6135085
• PubChem ID: 84131105
• Update Time: 2025-06-14

2-methoxy-3-4-(propan-2-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-4-(propan-2-yl)phenylpropanoic acid
• EN300-1823958
• 2-methoxy-3-[4-(propan-2-yl)phenyl]propanoic acid
• 1784945-33-0

• Inchi： 1S/C13H18O3/c1-9(2)11-6-4-10(5-7-11)8-12(16-3)13(14)15/h4-7,9,12H,8H2,1-3H3,(H,14,15)
• InChI Key： BWKWLVVFFXDYHZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-methoxy-3-4-(propan-2-yl)phenylpropanoic acid

Research Brief on 2-Methoxy-3-[4-(propan-2-yl)phenyl]propanoic Acid (CAS: 1784945-33-0): Recent Advances and Applications

The compound 2-methoxy-3-[4-(propan-2-yl)phenyl]propanoic acid (CAS: 1784945-33-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-methoxy-3-[4-(propan-2-yl)phenyl]propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving Friedel-Crafts acylation, followed by reduction and esterification, culminating in the final product. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations have revealed that 2-methoxy-3-[4-(propan-2-yl)phenyl]propanoic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies have shown that the compound inhibits key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a novel non-steroidal anti-inflammatory drug (NSAID) with reduced gastrointestinal side effects compared to traditional NSAIDs.

Another significant development is the exploration of the compound's role in metabolic disorders. Recent research indicates that 2-methoxy-3-[4-(propan-2-yl)phenyl]propanoic acid may modulate peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose and lipid metabolism. This has sparked interest in its potential application for treating type 2 diabetes and obesity, although further studies are needed to elucidate its exact mechanism and efficacy.

In addition to its therapeutic potential, the compound's pharmacokinetic profile has been a focus of recent investigations. Studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, with good oral bioavailability and a reasonable half-life. These characteristics make it a promising candidate for further drug development.

Despite these advancements, challenges remain. The precise molecular targets and long-term safety profile of 2-methoxy-3-[4-(propan-2-yl)phenyl]propanoic acid require further elucidation. Ongoing research aims to address these gaps, with several preclinical trials currently underway. The compound's potential for combination therapy with existing drugs is also being explored, which could enhance its therapeutic efficacy and broaden its application scope.

In conclusion, 2-methoxy-3-[4-(propan-2-yl)phenyl]propanoic acid (CAS: 1784945-33-0) represents a promising molecule in the chemical biology and pharmaceutical landscape. Its diverse pharmacological properties, coupled with recent advancements in synthesis and characterization, position it as a strong candidate for future drug development. Continued research will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.